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Introduction
Benzyltriethylammonium hydroxide (BTEAH), with the CAS number 1836-42-6, is a

quaternary ammonium salt that serves as a versatile and potent reagent in organic synthesis. It

is primarily recognized for its efficacy as a phase-transfer catalyst and as a strong organic

base. Its ability to facilitate reactions between reactants in immiscible phases makes it a

valuable tool in the synthesis of fine chemicals, pharmaceuticals, and polymers. This guide

provides a comprehensive overview of its chemical and physical properties, synthesis,

applications, and safety and handling procedures, with a focus on its practical application in a

laboratory setting.

Chemical and Physical Properties
Benzyltriethylammonium hydroxide is a colorless to transparent liquid.[1] A summary of its

key physical and chemical properties is presented in the table below.
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Property Value Reference

CAS Number 1836-42-6 [1]

Molecular Formula C₁₃H₂₃NO [1][2]

Molecular Weight 209.33 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[1][3][4]

Assay
Typically available as a 10% or

25% solution in water
[1][3][4]

Density 0.92 g/cm³ [5]

Solubility
Miscible with water, alcohols,

and hydrocarbons
[2]

Specific Gravity (20/20)
1.02 (for 10% aqueous

solution)
[3][4]

Synthesis
The synthesis of benzyltriethylammonium hydroxide typically involves a two-step process:

Quaternization: Triethylamine is reacted with benzyl chloride to form the intermediate,

benzyltriethylammonium chloride.

Ion Exchange: The chloride salt is then treated with a strong base, such as potassium

hydroxide or sodium hydroxide, or subjected to electrolysis to replace the chloride ion with a

hydroxide ion, yielding the final product.

Applications in Organic Synthesis
Benzyltriethylammonium hydroxide is a catalyst of choice in a variety of organic reactions,

primarily due to its dual functionality as a phase-transfer catalyst and a strong, non-nucleophilic

base.

Phase-Transfer Catalysis
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In heterogeneous reaction mixtures, where reactants are present in different, immiscible

phases (e.g., an aqueous phase and an organic phase), the reaction rate is often limited by the

slow diffusion of reactants across the phase boundary. BTEAH facilitates the transfer of ionic

reactants (anions) from the aqueous phase to the organic phase, where the reaction with the

organic substrate occurs. The lipophilic benzyl and ethyl groups of the cation allow it to be

soluble in the organic phase, while the positive charge on the nitrogen atom allows it to pair

with the anion from the aqueous phase.

Mechanism of Phase-Transfer Catalysis

General Mechanism of Phase-Transfer Catalysis with BTEAH
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Caption: Phase-transfer catalysis mechanism of BTEAH.

Polymerization Reactions
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BTEAH is employed as a catalyst in the synthesis of various polymers.

Polycarbonate Synthesis: It acts as a polymerization catalyst in the production of

polycarbonates.

Silicone Rubber: It is used as a catalyst for the polymerization of silicone rubber and other

silicone products.[1]

Aldol and Nitroaldol Condensations
As a strong base, BTEAH can be used to catalyze aldol and nitroaldol condensation reactions

by deprotonating the α-carbon of a carbonyl compound to form a reactive enolate. Although a

specific protocol for BTEAH in this reaction is not readily available in the reviewed literature, a

procedure using the related benzyltrimethylammonium hydroxide demonstrates the general

methodology.

Experimental Protocols
While a detailed, peer-reviewed experimental protocol specifically utilizing

Benzyltriethylammonium hydroxide (CAS 1836-42-6) was not identified in the performed

search, a representative procedure for a nitroaldol condensation catalyzed by the closely

related benzyltrimethylammonium hydroxide is provided below to illustrate the general

methodology. Researchers should adapt this protocol with appropriate stoichiometry and

reaction condition optimization for their specific substrates and for use with BTEAH.

Representative Protocol: Benzyltrimethylammonium Hydroxide Catalyzed Nitroaldol

Condensation[6]

This protocol describes the synthesis of nitroalkanols via a nitroaldol condensation reaction.

Materials:

Aldehyde (e.g., 3-nitrobenzaldehyde)

Nitroalkane (e.g., nitroethane)

Benzyltrimethylammonium hydroxide (40% aqueous solution)
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Water

Tetrahydrofuran (THF)

Chloroform

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

To a mixture of the aldehyde (1.0 equivalent) and the nitroalkane (1.1 equivalents) in water

and a few drops of THF, add a catalytic amount (e.g., 1 drop) of the

benzyltrimethylammonium hydroxide solution at room temperature.

Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction

by Thin Layer Chromatography (TLC). Reactions are typically complete within a short period

(e.g., 4-15 minutes).[6]

Upon completion, add excess water to the reaction mixture.

Extract the aqueous layer with chloroform (2 x 20 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator to yield the crude nitroalkanol product.

Purify the crude product by column chromatography on silica gel if necessary.

Experimental Workflow: Nitroaldol Condensation
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Workflow for BTEAH-Catalyzed Nitroaldol Condensation
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Caption: A typical experimental workflow for a reaction catalyzed by BTEAH.
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Safety and Handling
Benzyltriethylammonium hydroxide is a corrosive substance that can cause severe skin

burns and eye damage.[3][4] It is imperative to handle this reagent with appropriate personal

protective equipment (PPE) in a well-ventilated fume hood.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[7]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use.[7]

Skin and Body Protection: Wear a lab coat, and in case of potential splashing, an apron and

other protective clothing.[7]

Respiratory Protection: If working with concentrated solutions or in a poorly ventilated area,

use a respirator with an appropriate cartridge.[7]

Handling and Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

Keep away from incompatible materials such as strong oxidizing agents and acids.

Prevent from exposure to sunlight and rain.[1]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.[3][4]
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Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[3][4]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and international

regulations.[7] Do not let the chemical enter drains.[7]

Conclusion
Benzyltriethylammonium hydroxide is a powerful and versatile reagent for organic synthesis,

acting as both a phase-transfer catalyst and a strong base. Its utility in promoting reactions

between immiscible reactants and in catalyzing a range of transformations makes it a valuable

asset for researchers in academia and industry. Proper understanding of its properties,

applications, and adherence to strict safety protocols are essential for its effective and safe use

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Benzyltriethylammonium
Hydroxide (CAS 1836-42-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168033#benzyltriethylammonium-hydroxide-cas-
number-1836-42-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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